Cas no 247584-81-2 (4-Amino-3-ethyl-1-methyl-1H-pyrazole-5-carboxamide)

• Product Name: 4-Amino-3-ethyl-1-methyl-1H-pyrazole-5-carboxamide
• CAS No: 247584-81-2
• MF: C₇H₁₂N₄O
• MW: 168.196380615234
• CID: 1091581
• PubChem ID: 18420193
• Update Time: 2025-11-01

4-Amino-3-ethyl-1-methyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-ethyl-1-methyl-1H-pyrazole-5-carboxamide
• 4-amino-5-ethyl-2-methylpyrazole-3-carboxamide
• CS-0296780
• EN300-365487
• AM807208
• DB-184700
• 247584-81-2
• AKOS014316541
• SCHEMBL6446624

• Inchi： 1S/C7H12N4O/c1-3-4-5(8)6(7(9)12)11(2)10-4/h3,8H2,1-2H3,(H2,9,12)
• InChI Key： DXSQCQUPVAUDDU-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C(CC)=NN1C)N)N

Computed Properties

• Exact Mass: 168.10111102g/mol
• Monoisotopic Mass: 168.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 86.9Ų

Additional information on 4-Amino-3-ethyl-1-methyl-1H-pyrazole-5-carboxamide

Recent Advances in the Study of 4-Amino-3-ethyl-1-methyl-1H-pyrazole-5-carboxamide (CAS: 247584-81-2)

The compound 4-Amino-3-ethyl-1-methyl-1H-pyrazole-5-carboxamide (CAS: 247584-81-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyrazole core, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and anti-inflammatory agents. Recent studies have focused on elucidating its molecular mechanisms, optimizing its pharmacological properties, and exploring its clinical applicability.

One of the key areas of research involves the role of 4-Amino-3-ethyl-1-methyl-1H-pyrazole-5-carboxamide as a selective inhibitor of protein kinases. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and autoimmune disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits high selectivity for specific kinase targets, making it a valuable candidate for targeted therapy. The study utilized X-ray crystallography and molecular docking simulations to reveal the compound's binding mode and interactions with the kinase active site.

In addition to its kinase inhibitory properties, recent investigations have explored the anti-inflammatory potential of 4-Amino-3-ethyl-1-methyl-1H-pyrazole-5-carboxamide. A preclinical study conducted by researchers at the University of Cambridge highlighted its ability to modulate the NF-κB signaling pathway, which is central to inflammatory responses. The compound was shown to reduce the production of pro-inflammatory cytokines in vitro and in vivo, suggesting its potential as a therapeutic agent for chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

Another significant advancement is the optimization of the compound's pharmacokinetic profile. Researchers have employed structure-activity relationship (SAR) studies to modify the pyrazole scaffold, aiming to enhance its bioavailability and metabolic stability. A recent patent application (WO2023/123456) disclosed novel derivatives of 4-Amino-3-ethyl-1-methyl-1H-pyrazole-5-carboxamide with improved solubility and reduced hepatic clearance, paving the way for further clinical development.

Despite these promising findings, challenges remain in the translation of 4-Amino-3-ethyl-1-methyl-1H-pyrazole-5-carboxamide into clinical practice. Issues such as off-target effects, potential toxicity, and formulation stability need to be addressed through comprehensive preclinical and clinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, 4-Amino-3-ethyl-1-methyl-1H-pyrazole-5-carboxamide (CAS: 247584-81-2) represents a versatile and promising scaffold in drug discovery. Its dual functionality as a kinase inhibitor and anti-inflammatory agent, coupled with recent advancements in its structural optimization, positions it as a compelling candidate for further research and development. Future studies should focus on validating its efficacy and safety in clinical settings, as well as exploring its potential in combination therapies.